Cas no 120354-33-8 (4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]-)
120354-33-8 structure
Product Name:4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]-
CAS No:120354-33-8
MF:C18H15F3N2OS
MW:364.384713411331
CID:223525
PubChem ID:3078215
Update Time:2025-04-19
4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]-
- 2-[3-(trifluoromethyl)phenyl]-3,5,6,7,8,9-hexahydrocyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one
- 4H-Cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one, 1,5,6,7,8,9-hexahydro-2-(3-(trifluoromethyl)phenyl)-
- DTXSID60152817
- BRN 5997903
- 120354-33-8
-
- Inchi: 1S/C18H15F3N2OS/c19-18(20,21)11-6-4-5-10(9-11)15-22-16(24)14-12-7-2-1-3-8-13(12)25-17(14)23-15/h4-6,9H,1-3,7-8H2,(H,22,23,24)
- InChI Key: ZQLGCEHDBZPDRV-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC(C3C=CC=C(C(F)(F)F)C=3)=N2)=O)C2=C1CCCCC2
Computed Properties
- Exact Mass: 364.08585
- Monoisotopic Mass: 364.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 518.9°C at 760 mmHg
- Flash Point: 267.6°C
- Refractive Index: 1.662
- PSA: 41.46
4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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